![molecular formula C8H7FN2 B125520 6-fluoro-3-methyl-1H-indazole CAS No. 159305-16-5](/img/structure/B125520.png)
6-fluoro-3-methyl-1H-indazole
Overview
Description
6-Fluoro-3-methyl-1H-indazole, commonly referred to as FM1, is a synthetic heterocyclic compound composed of a six-membered ring with a nitrogen atom at one end and a fluorine atom at the other end. It is a derivative of indazole, a nitrogen-containing heterocycle found in the indole family. FM1 has been studied extensively for its potential applications in scientific research, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been well documented.
Scientific Research Applications
Pharmacological Properties
6-Fluoro-3-methyl-1H-indazole has been studied for its influence on pharmacological properties. It is found to have a reduced binding affinity and selectivity for α2-adrenoceptor (α2-AR)/I1 imidazoline binding sites when fluorinated. The α2-AR-selective ligands, including 6-fluoro-1-[(imidazolidin-2-yl)imino]-1H-indazole, have shown potential for development as radiotracers for PET imaging of brain α2-ARs, indicating its significance in neurological research (Wasilewska et al., 2014).
Structural Analysis
The structure of fluorinated indazoles, including this compound, has been analyzed using X-ray crystallography and magnetic resonance spectroscopy. These studies help in understanding the molecular configuration and the effect of fluorination on its supramolecular structure, which is crucial for developing new therapeutic agents (Teichert et al., 2007).
Antimicrobial Enzyme Inhibition
Research has shown that certain indazole derivatives, including 6-fluoro-1H-indazole, can inhibit the activity of lactoperoxidase (LPO), an antimicrobial enzyme. This inhibition has implications in understanding the enzyme's role in the immune system and its potential use in various industries due to its broad antimicrobial properties (Köksal & Alım, 2018).
Anticancer Activity
Studies on 6-aminoindazole derivatives, including those containing this compound, have demonstrated notable anticancer activity. These compounds have shown significant growth inhibitory activity in various cancer cell lines, suggesting their potential as novel anticancer agents (Hoang et al., 2022).
Chemical Transformations
This compound has been involved in studies exploring new chemical transformations. These transformations are essential for creating new compounds with potential therapeutic applications (Fujimura et al., 1984).
Safety and Hazards
The safety information for 6-fluoro-3-methyl-1H-indazole indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, gas, or vapors, avoiding contact with skin and eyes, and ensuring adequate ventilation .
Future Directions
Indazole-containing heterocyclic compounds, including 6-fluoro-3-methyl-1H-indazole, have a wide variety of medicinal applications . Therefore, much effort has been spent in recent years to develop synthetic approaches to indazoles . This suggests that future research may continue to explore the synthesis and potential applications of these compounds.
Mechanism of Action
Target of Action
Indazole-containing heterocyclic compounds are known to have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .
Mode of Action
It is known that indazole derivatives interact with their targets, leading to changes that can result in various therapeutic effects .
Biochemical Pathways
Indazole derivatives are known to interact with various biochemical pathways, leading to downstream effects that can result in various therapeutic outcomes .
Pharmacokinetics
These properties play a crucial role in determining the bioavailability of the compound .
Result of Action
Indazole derivatives are known to have various effects at the molecular and cellular level, contributing to their therapeutic effects .
Action Environment
It is known that environmental factors can significantly impact the action of pharmaceutical compounds .
properties
IUPAC Name |
6-fluoro-3-methyl-2H-indazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FN2/c1-5-7-3-2-6(9)4-8(7)11-10-5/h2-4H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTHZUSWLNCPZLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=CC(=CC2=NN1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10442977 | |
Record name | 6-fluoro-3-methyl-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10442977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
159305-16-5 | |
Record name | 6-Fluoro-3-methyl-1H-indazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=159305-16-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-fluoro-3-methyl-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10442977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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